3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-(4-phenylpiperazino)-1,2,4,5-tetraazine

• IUPAC Name: 3-(3,5-dimethylpyrazol-1-yl)-6-(4-phenylpiperazin-1-yl)-1,2,4,5-tetrazine
• InChI: InChI=1S/C17H20N8/c1-13-12-14(2)25(22-13)17-20-18-16(19-21-17)24-10-8-23(9-11-24)15-6-4-3-5-7-15/h3-7,12H,8-11H2,1-2H3
• InChI Key: YQHYUMJOVHBQDR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=NN=C(N=N2)N3CCN(CC3)C4=CC=CC=C4)C
• Molecular Formula: C17H20N8
• Molecular Weight: 336.4 g/mol

Description

3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-(4-phenylpiperazino)-1,2,4,5-tetraazine, also known as 3-DMPT, is a novel small molecule compound with a wide range of potential uses in laboratory research and scientific applications. It is a heterocyclic compound made up of two fused rings, a five-membered pyrazol-1-yl ring and a six-membered piperazinone ring. 3-DMPT is a synthetic compound, and has been shown to have a variety of biochemical and physiological effects.

Scientific Research Applications

Synthesis and Anticancer Activity

A key focus of research on derivatives similar to 3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-(4-phenylpiperazino)-1,2,4,5-tetraazine involves the synthesis of new compounds with potential anticancer activities. One study discussed the synthesis of pyrazolo[3,4-d]pyrimidin-4-one derivatives, which showed significant antitumor activity against the MCF-7 human breast adenocarcinoma cell line. This highlights the compound's role in developing new anticancer agents (Abdellatif et al., 2014).

Antibacterial and Antifungal Activity

Another aspect of research on similar compounds includes evaluating their antibacterial and antifungal properties. Studies have synthesized new pyrazoline and pyrazole derivatives incorporating a thiazolo[3,2-a]benzimidazole moiety, showing moderate effects against certain bacterial and fungal species (Abdel‐Aziz et al., 2008). This suggests potential applications in developing new antimicrobial agents.

Cell Growth Assays

The use of tetrazolium compounds in cell growth assays for in vitro cell culture studies is another area of interest. These compounds, structurally related to the one , can be used to assess cell viability, proliferation, and cytotoxicity, which are crucial parameters in cancer research and pharmacological studies (Cory et al., 1991).

Enzymic Activity and Phosphodiesterase Inhibitors

Compounds with a similar structure have been evaluated for their enzymic activities, particularly as inhibitors of adenosine cyclic 3',5'-phosphate phosphodiesterase (PDE). This is significant for understanding the compound's potential therapeutic applications, given the role of PDE in various physiological processes (Senga et al., 1982).